Cas no 1795457-77-0 (N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea)

• Product Name: N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea
• CAS No: 1795457-77-0
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 5368082
• Update Time: 2025-06-13

N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea

• Inchi： 1S/C19H19N3OS/c1-14-21-18(13-24-14)16-9-5-6-10-17(16)22-19(23)20-12-11-15-7-3-2-4-8-15/h2-10,13H,11-12H2,1H3,(H2,20,22,23)
• InChI Key： GHDKIPOTTXWTFN-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C1=CSC(C)=N1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 337.125
• Monoisotopic Mass: 337.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Density: 1.236±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.8±50.0 °C(Predicted)
• pka: 13.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea

Comprehensive Overview of N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea (CAS No. 1795457-77-0)

N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea (CAS No. 1795457-77-0) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This urea derivative features a unique structural framework, combining a thiazole ring and a phenyl group, which contributes to its potential biological activities. Researchers are particularly interested in its role as a modulator of specific protein targets, making it a promising candidate for therapeutic applications.

The compound's molecular structure includes a 2-methyl-4-thiazolyl moiety attached to a phenyl ring, further linked to a phenylethyl group via a urea bridge. This arrangement is critical for its interaction with biological systems. Recent studies have explored its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in pharmaceutical research. The growing demand for novel small-molecule inhibitors has placed N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea under the spotlight.

One of the key advantages of this compound is its selective binding affinity, which minimizes off-target effects—a common challenge in drug development. This property has led to its inclusion in high-throughput screening campaigns aimed at identifying new kinase inhibitors and GPCR modulators. As the pharmaceutical industry shifts toward personalized medicine, compounds like N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea are becoming increasingly valuable.

In addition to its therapeutic potential, the compound's synthetic accessibility has made it a subject of interest in organic chemistry. Efficient synthetic routes have been developed to produce N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea with high purity and yield, facilitating further research. Its stability under physiological conditions also enhances its suitability for in vitro and in vivo studies.

The rise of AI-driven drug discovery has further amplified the relevance of this compound. Machine learning models are being employed to predict its interactions with various biological targets, accelerating the identification of potential applications. This aligns with the broader trend of integrating computational chemistry and experimental validation in modern research.

Another area of exploration is the compound's potential role in anti-inflammatory and immunomodulatory therapies. With increasing global focus on chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea could offer new avenues for treatment. Its mechanism of action is believed to involve the modulation of key signaling pathways, though further studies are needed to confirm this.

From a commercial perspective, the demand for high-quality research chemicals like N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea is on the rise. Suppliers are increasingly offering this compound to academic and industrial researchers, underscoring its importance in the scientific community. Proper handling and storage are essential to maintain its integrity, and guidelines are available to ensure safe usage in laboratory settings.

In summary, N-[2-(2-Methyl-4-thiazolyl)phenyl]-N′-(2-phenylethyl)urea (CAS No. 1795457-77-0) represents a versatile and promising compound in the realms of drug discovery and organic synthesis. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.